Cas no 186826-17-5 (ML 10302 hydrochloride)

• Product Name: ML 10302 hydrochloride
• CAS No: 186826-17-5
• MF: C₁₅H₂₂Cl₂N₂O₃
• MW: 349.252782344818
• CID: 834627
• PubChem ID: 56972230
• Update Time: 2025-05-17

ML 10302 hydrochloride Chemical and Physical Properties

Names and Identifiers

• ML 10302 hydrochloride
• ML 10302
• 2-piperidin-1-ylethyl 4-amino-5-chloro-2-methoxybenzoate,hydrochloride
• ML 10302 Hydrochlori
• Monohydrochloride (9CI)
• 2-PIPERIDINOETHYL 4-AMINO-5-CHLORO-2-METHOXYBENZOATE
• 2-(Piperidin-1-yl)ethyl 4-amino-5-chloro-2-methoxybenzoate
• ML-10302 HCl
• HY-14442
• TS-08298
• SCHEMBL22532550
• 186826-17-5
• AKOS024457643
• DA-55530
• CS-0003361
• 2-piperidin-1-ylethyl 4-amino-5-chloro-2-methoxybenzoate;hydrochloride
• ML 10302 HCl
• G70485
• DTXSID80719340
• 2-(Piperidin-1-yl)ethyl 4-amino-5-chloro-2-methoxybenzoate--hydrogen chloride (1/1)
• 4-Amino-5-chloro-2-methoxybenzoic Acid 2-(1-Piperidinyl)ethyl Ester Hydrochloride
• ML 10302 (Hydrochloride)
• 2-(PIPERIDIN-1-YL)ETHYL 4-AMINO-5-CHLORO-2-METHOXYBENZOATE HYDROCHLORIDE

• Inchi： 1S/C15H21ClN2O3.ClH/c1-20-14-10-13(17)12(16)9-11(14)15(19)21-8-7-18-5-3-2-4-6-18;/h9-10H,2-8,17H2,1H3;1H
• InChI Key： HBLRTSYSGOFQCK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(=O)OCCN1CCCCC1)OC)N.Cl

Computed Properties

• Exact Mass: 348.10100
• Monoisotopic Mass: 348.1007480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Solubility: DMSO: ~44 mg/mL
• PSA: 64.79000
• LogP: 3.89460

ML 10302 hydrochloride Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on ML 10302 hydrochloride

ML 10302 Hydrochloride: A Promising Compound in the Field of Chemical Biology and Medicinal Chemistry

ML 10302 hydrochloride (CAS No. 186826-17-5) is a potent and selective inhibitor of the adenosine A_2A receptor, a key target in the development of novel therapeutic agents for various neurological and psychiatric disorders. This compound has gained significant attention in recent years due to its unique pharmacological properties and potential therapeutic applications.

The adenosine A_2A receptor is a member of the G protein-coupled receptor (GPCR) family and plays a crucial role in modulating neurotransmission, inflammation, and immune responses. Dysregulation of this receptor has been implicated in several diseases, including Parkinson's disease, schizophrenia, and anxiety disorders. ML 10302 hydrochloride offers a promising tool for researchers to explore the functional significance of the A_2A receptor and its potential as a therapeutic target.

CAS No. 186826-17-5, also known as 4-(4-(3-chlorophenyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl)phenol hydrochloride, is a synthetic compound that has been extensively characterized in preclinical studies. Its high selectivity for the A_2A receptor over other adenosine receptors (A₁, A₃, and A_2B) makes it an ideal tool for investigating the specific roles of the A_2A receptor in various physiological and pathological processes.

In vitro studies have demonstrated that ML 10302 hydrochloride exhibits potent antagonistic activity against the A_2A receptor with an IC₅₀ value in the low nanomolar range. This high affinity for the target receptor ensures that even at low concentrations, ML 10302 hydrochloride can effectively block adenosine-mediated signaling pathways, making it a valuable probe for studying receptor function.

Beyond its use as a research tool, ML 10302 hydrochloride has shown promise in preclinical models of neurological disorders. For instance, studies have shown that inhibition of the A_2A receptor can improve motor function in animal models of Parkinson's disease. This finding suggests that compounds like ML 10302 hydrochloride may have therapeutic potential for treating movement disorders associated with Parkinson's disease.

In addition to its potential in neurology, ML 10302 hydrochloride has also been investigated for its anti-inflammatory properties. Adenosine A_2A receptors are expressed on immune cells and play a role in modulating inflammatory responses. Preclinical studies have shown that antagonism of these receptors can reduce inflammation and tissue damage in models of inflammatory diseases such as arthritis and colitis. This dual action on both neurological and inflammatory pathways makes ML 10302 hydrochloride an attractive candidate for further development.

The pharmacokinetic properties of CAS No. 186826-17-5, including its oral bioavailability, distribution, metabolism, and excretion, have been studied to ensure its suitability for use in preclinical and clinical settings. These studies have shown that CAS No. 186826-17-5 has favorable pharmacokinetic profiles, which support its use as a research tool and potential therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various formulations and delivery methods for CAS No. 186826-17-5. For example, nanoparticle-based delivery systems are being investigated to improve the bioavailability and target specificity of the compound. These advancements could lead to more effective treatments with reduced side effects.

In conclusion, CAS No. 186826-17-5 (ML 10302 hydrochloride) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its high selectivity for the adenosine A_2A receptor, combined with its favorable pharmacological properties, positions it as a valuable tool for both basic research and drug development. As ongoing studies continue to uncover new insights into the roles of adenosine receptors in health and disease, compounds like CAS No. 186826-17-5 (ML 10302 hydrochloride) will undoubtedly play a crucial role in advancing our understanding and developing new therapies.